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Compound of Interest

Compound Name: 3,5-Dimethylisoxazole

Cat. No.: B1293586

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physicochemical
properties of 3,5-Dimethylisoxazole, a versatile heterocyclic compound with significant
applications in medicinal chemistry and organic synthesis. This document is intended to serve
as a valuable resource for researchers, scientists, and professionals involved in drug
development and related fields.

Core Physicochemical Data

The following tables summarize the key quantitative physicochemical properties of 3,5-
Dimethylisoxazole, compiled from various reputable sources.

Table 1: General and Physical Properties
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Property Value Source(s)
Molecular Formula CsH7NO [1112]
Molecular Weight 97.12 g/mol [1][2]
Appearance .Cleiar colorless to pale yellow e

liquid
Melting Point -14 °C [11[4115]
Boiling Point 141-144 °C [L131[4][5116][71[8]
Density 0.99 g/mL at 25 °C [11141e118l
Refractive Index (n20/D) 1.442 [1][41[6]
Flash Point 31 °C (87.8 °F) [5]
Vapor Pressure 6.51 mmHg at 25°C [1]

ble 2: Solubili | Partitioning CI _

Property Value Source(s)

o 50.9 g/L; also described as
Solubility in Water _ _ (11061041
slightly soluble or insoluble

Soluble in ethanol, methanol,

Solubility in Organic Solvents ) ]
and dimethyl sulfoxide (DMSO)

pKa (Predicted) -1.35+0.28 [1][4]

LogP (Octanol-Water Partition
o 1.29 - 1.43 [4][10]
Coefficient)

Experimental Protocols

Detailed experimental protocols for determining the key physicochemical properties of 3,5-
Dimethylisoxazole are outlined below. These are generalized procedures based on standard
laboratory techniques.
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Determination of Melting Point

The melting point of 3,5-Dimethylisoxazole, being below room temperature, is technically a
freezing point. The determination would involve cooling the substance until it solidifies and then
observing the temperature at which it melts upon warming.

Apparatus:

» Melting point apparatus with a cooling stage (e.g., a modified Mel-Temp or similar device)
e Capillary tubes

e Low-temperature thermometer

Procedure:

e A small amount of liquid 3,5-Dimethylisoxazole is introduced into a capillary tube.

e The capillary tube is placed in the cooling block of the melting point apparatus.[11]

e The sample is cooled until it completely solidifies.

e The temperature is then slowly increased at a rate of 1-2 °C per minute.[11]

o The temperature at which the first drop of liquid appears and the temperature at which the
entire solid has melted are recorded as the melting range.[11]

Determination of Boiling Point

Apparatus:

e Thiele tube or a simple distillation apparatus[12]
e Heating mantle or oil bath

e Thermometer

 Boiling chips
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Procedure using a simple distillation apparatus:

A small volume of 3,5-Dimethylisoxazole is placed in a round-bottom flask, and boiling
chips are added.

The flask is connected to a distillation head with a condenser and a collection flask. A
thermometer is positioned so that the bulb is just below the side arm of the distillation head.

The flask is heated gently.[12]

The temperature is recorded when the liquid begins to boil and a steady stream of
condensate is observed on the thermometer bulb. This temperature is the boiling point.[12]

Determination of Density

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Water bath set to 25 °C

Procedure:

The empty pycnometer is weighed.

The pycnometer is filled with distilled water and placed in a water bath at 25 °C until it
reaches thermal equilibrium. The volume is adjusted, and the pycnometer is weighed again.

The pycnometer is dried and then filled with 3,5-Dimethylisoxazole, brought to 25 °C in the
water bath, and weighed.

The density is calculated using the formula: Density = (mass of sample) / (volume of
pycnometer).

Determination of pKa
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As 3,5-Dimethylisoxazole is a very weak base (predicted pKa of the conjugate acid is -1.35),
standard aqueous titration is not feasible. Specialized techniques are required.

Method: NMR Spectroscopy in a non-aqueous solvent

A series of solutions containing 3,5-Dimethylisoxazole and a set of pH indicators are
prepared in an anhydrous solvent like DMSO.[13]

e ApH gradient is established in an NMR tube by the diffusion of a strong acid into a basic
solution of the analyte and indicators.[13]

e The chemical shifts of a proton on 3,5-Dimethylisoxazole that is sensitive to protonation
and the pH indicators are measured simultaneously along the pH gradient using chemical
shift imaging (CSI).[13]

e The pKa is then determined by fitting the chemical shift data to the Henderson-Hasselbalch
equation.[13]

Determination of Solubility
Method: Shake-Flask Method
e An excess amount of 3,5-Dimethylisoxazole is added to a known volume of water in a flask.

e The flask is sealed and agitated in a constant temperature bath (e.g., 25 °C) for a prolonged
period (e.g., 24-48 hours) to ensure equilibrium is reached.

e The solution is then filtered or centrifuged to remove the undissolved solute.

e The concentration of 3,5-Dimethylisoxazole in the saturated agueous solution is
determined using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.[14]

Determination of LogP (Octanol-Water Partition
Coefficient)

Method: Shake-Flask Method

e A known volume of n-octanol and water are pre-saturated with each other.
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o Asmall, accurately weighed amount of 3,5-Dimethylisoxazole is dissolved in either the n-
octanol or water phase.

e The two phases are combined in a separatory funnel and shaken vigorously for a set period
to allow for partitioning.

e The mixture is then allowed to stand until the two phases have completely separated.

e The concentration of 3,5-Dimethylisoxazole in both the n-octanol and water phases is
determined analytically.[15]

e The LogP is calculated as the logarithm of the ratio of the concentration in the octanol phase
to the concentration in the aqueous phase.[15]

Visualizations
Logical Relationship in Drug Design

The following diagram illustrates the role of 3,5-Dimethylisoxazole as a core scaffold in the
structure-guided design of BET bromodomain inhibitors.

o Mimics Acetylated Lysine Binds to Target for
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Click to download full resolution via product page

Logical flow of BET inhibitor design.

Experimental Workflow: Melting Point Determination

This diagram outlines the typical workflow for determining the melting point of a substance like
3,5-Dimethylisoxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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